Cas no 28805-55-2 (Butanedioic acid, hexenyl-)

• Product Name: Butanedioic acid, hexenyl-
• CAS No: 28805-55-2
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 238143
• PubChem ID: 53767819
• Update Time: 2025-04-19

Butanedioic acid, hexenyl- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, hexenyl-
• 2-hex-1-enylbutanedioic acid
• DTXSID80706518
• 2-(Hex-1-en-1-yl)butanedioic acid
• 28805-55-2

• Inchi： 1S/C10H16O4/c1-2-3-4-5-6-8(10(13)14)7-9(11)12/h5-6,8H,2-4,7H2,1H3,(H,11,12)(H,13,14)
• InChI Key： DMNJWIGKABXQGQ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C=CCCCC)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6